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N,N-dimethylglycylamidominocycline N,N-dimethylglycylamidominocycline
Brand Name: Vulcanchem
CAS No.: 154445-07-5
VCID: VC0121608
InChI: InChI=1S/C27H34N4O8/c1-29(2)11-17(33)28-26(38)20-23(35)21(31(5)6)14-10-12-9-13-15(30(3)4)7-8-16(32)19(13)22(34)18(12)24(36)27(14,39)25(20)37/h7-8,12,14,21,32,34,37,39H,9-11H2,1-6H3,(H,28,33,38)/t12-,14-,21-,27-/m0/s1
SMILES: CN(C)CC(=O)NC(=O)C1=C(C2(C(CC3CC4=C(C=CC(=C4C(=C3C2=O)O)O)N(C)C)C(C1=O)N(C)C)O)O
Molecular Formula: C27H34N4O8
Molecular Weight: 542.589

N,N-dimethylglycylamidominocycline

CAS No.: 154445-07-5

Main Products

VCID: VC0121608

Molecular Formula: C27H34N4O8

Molecular Weight: 542.589

N,N-dimethylglycylamidominocycline - 154445-07-5

CAS No. 154445-07-5
Product Name N,N-dimethylglycylamidominocycline
Molecular Formula C27H34N4O8
Molecular Weight 542.589
IUPAC Name (4S,4aS,5aR,12aR)-4,7-bis(dimethylamino)-N-[2-(dimethylamino)acetyl]-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
Standard InChI InChI=1S/C27H34N4O8/c1-29(2)11-17(33)28-26(38)20-23(35)21(31(5)6)14-10-12-9-13-15(30(3)4)7-8-16(32)19(13)22(34)18(12)24(36)27(14,39)25(20)37/h7-8,12,14,21,32,34,37,39H,9-11H2,1-6H3,(H,28,33,38)/t12-,14-,21-,27-/m0/s1
Standard InChIKey XEQNXUPAPCDWFW-DALPMJHXSA-N
SMILES CN(C)CC(=O)NC(=O)C1=C(C2(C(CC3CC4=C(C=CC(=C4C(=C3C2=O)O)O)N(C)C)C(C1=O)N(C)C)O)O
Synonyms N,N-dimethylglycylamidominocycline
Last Modified Aug 20 2021
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